Cas no 4160-51-4 (1-(4-Methoxyphenyl)butan-1-one)

1-(4-Methoxyphenyl)butan-1-one is a synthetic aromatic ketone with the molecular formula C11H14O2. It features a butanone backbone substituted with a 4-methoxyphenyl group, imparting distinct chemical and physical properties. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its methoxy group enhances reactivity in electrophilic aromatic substitution reactions, while the ketone functionality allows for further derivatization. The compound exhibits moderate solubility in organic solvents and stability under standard conditions, making it suitable for controlled synthetic applications. Its well-defined structure ensures consistent performance in research and industrial processes.
1-(4-Methoxyphenyl)butan-1-one structure
4160-51-4 structure
Product Name:1-(4-Methoxyphenyl)butan-1-one
CAS No:4160-51-4
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00027138
CID:44799
PubChem ID:87573384
Update Time:2025-05-27

1-(4-Methoxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)butan-1-one
    • 4'-Methoxybutyrophenone
    • 1-Butanone, 1-(4-methoxyphenyl)-
    • 4’-Methoxybutyrophenone
    • p-Butyrylanisole
    • 1-(4-Methoxyphenyl)-1-butanone
    • p-Methoxybutyrophenone
    • 4-Methoxybutyrophenone
    • 4-Butyrylanisole
    • Butyrophenone, 4'-methoxy-
    • JLCDSZXBELPBRD-UHFFFAOYSA-N
    • 4'-Methoxy-butyrophenone
    • NSC5615
    • 1-Butanone,1-(4-methoxyphenyl)-
    • 1-(4-methoxyphenyl)-butan-1-one
    • Butyrophenone, 4'-methoxy- (8CI)
    • SBB0
    • EN300-68888
    • SCHEMBL705208
    • W12412
    • AI3-23190
    • BB 0220359
    • 1-(4-Methoxyphenyl)-1-butanone #
    • AS-60212
    • 1-(4-Methoxyphenyl);butan-1-one
    • FT-0635161
    • SY057784
    • CS-0039064
    • NS00031011
    • NSC 5615
    • EINECS 223-995-5
    • Z385418282
    • Z9TA5W7AWP
    • AKOS004911124
    • MFCD00027138
    • 4160-51-4
    • DTXSID50194423
    • A825603
    • UNII-Z9TA5W7AWP
    • NSC-5615
    • STK503638
    • DB-013271
    • ALBB-005946
    • MDL： MFCD00027138
    • Inchi： 1S/C11H14O2/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8H,3-4H2,1-2H3
    • InChI Key： JLCDSZXBELPBRD-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)OC)CCC
    • BRN： 908286

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.0292 (rough estimate)
  • Melting Point: 26
  • Boiling Point: 124-128 ºC (4 mmHg)
  • Flash Point: 124-128°C/4mm
  • Refractive Index: 1.5378-1.5398
  • PSA: 26.30000
  • LogP: 2.67800

1-(4-Methoxyphenyl)butan-1-one Security Information

  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Safety Term：S24/25
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

1-(4-Methoxyphenyl)butan-1-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(4-Methoxyphenyl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158246-25g
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 >98.0%(GC)
25g
 ¥773.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158246-5G
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 >98.0%(GC)
5g
 ¥183.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158246-1G
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 >98.0%(GC)
1g
 ¥52.90 2023-09-02
ChemScence
CS-0039064-5g
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 99.36%
5g
 $46.0 2022-04-27
ChemScence
CS-0039064-10g
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 99.36%
10g
 $82.0 2022-04-27
ChemScence
CS-0039064-25g
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 99.36%
25g
 $157.0 2022-04-27
ChemScence
CS-0039064-100g
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4 99.36%
100g
 $511.0 2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862120-1g
4'-Methoxybutyrophenone
 4160-51-4 ≥98%(GC)
1g
 ￥77.40 2022-09-01
TRC
M226490-10mg
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4
10mg
 $ 50.00 2022-06-04
TRC
M226490-50mg
1-(4-Methoxyphenyl)butan-1-one
 4160-51-4
50mg
 $ 65.00 2022-06-04

1-(4-Methoxyphenyl)butan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4160-51-4)1-(4-Methoxyphenyl)butan-1-one
Order Number:A825603
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):325.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4160-51-4)1-(4-Methoxyphenyl)butan-1-one
A825603
Purity:99%
Quantity:100g
Price ($):325.0
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